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Compound Name: Apigenin-4'-glucoside
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Apigenin, a naturally occurring flavonoid found in various plants, has garnered significant
interest for its potential anticancer properties. It has been shown to exert its effects through
various mechanisms, including the induction of apoptosis and cell cycle arrest in a variety of
cancer cell lines. This document provides detailed information on cell lines sensitive to Apigenin
and its glucoside derivatives, along with protocols for key experimental assays.

Note on Apigenin-4'-glucoside: There is limited specific data available in the scientific
literature for Apigenin-4'-glucoside. The information presented here primarily focuses on
Apigenin and Apigenin-7-O-glucoside, a closely related isomer, to provide relevant insights into
the potential activity of apigenin glycosides.

Cell Line Sensitivity to Apigenin-7-O-glucoside

Recent studies have highlighted the cytotoxic effects of Apigenin-7-O-glucoside, demonstrating
its potential as an anticancer agent. The human colon carcinoma cell line, HCT116, has been
identified as being sensitive to this compound.

Table 1: Quantitative Data for Apigenin-7-O-glucoside and Apigenin Sensitivity
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Exposure Time

Compound Cell Line Cancer Type IC50 (uM) h)
Apigenin-7-O- )

] HCT116 Colon Carcinoma 15 48
glucoside
Apigenin HCT116 Colon Carcinoma 62 48

The data indicates that Apigenin-7-O-glucoside is approximately four times more potent than its
aglycone counterpart, Apigenin, in reducing the viability of HCT116 cells.[1]

Cell Lines Sensitive to Apigenin Treatment

Apigenin has demonstrated broad-spectrum anticancer activity across a diverse range of
human cancer cell lines. The following table summarizes the 50% inhibitory concentration
(IC50) values for Apigenin in various cell lines.

Table 2: IC50 Values of Apigenin in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (pM) Exposure Time (h)
HelLa Cervical Cancer 10 72[2]
C33A Cervical Cancer 40 72[2]
SiHa Cervical Cancer 68 72[2]
Caski Cervical Cancer 76 72[2]
KKU-MO055 Cholangiocarcinoma 78 24[3]
KKU-MO055 Cholangiocarcinoma 61 48[3]
Caki-1 Renal Cell Carcinoma  27.02 24[4]
ACHN Renal Cell Carcinoma  50.40 24[4]
NC65 Renal Cell Carcinoma  23.34 24[4]

Signaling Pathways Modulated by Apigenin
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Apigenin exerts its anticancer effects by modulating several key signaling pathways that are
often dysregulated in cancer. These include the PI3K/Akt, MAPK/ERK, and JAK/STAT
pathways.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial regulator of cell proliferation, growth, and survival.
Apigenin has been shown to inhibit this pathway, leading to decreased cancer cell viability.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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